Cas no 1806911-84-1 (Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate
• CAS No: 1806911-84-1
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4861002
• Update Time: 2025-09-21

Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-6(16)3-5-4-15-9(10(12)13)7(11)8(5)14/h4,10H,2-3H2,1H3
• InChI Key： XUEAXMNBICKHAN-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate

Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate: A Comprehensive Overview

Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate, with CAS No. 1806911-84-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, iodine, and a difluoromethyl group, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate involves a series of intricate organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, electrophilic fluorination, and acetylation to achieve the desired product. The presence of multiple halogen atoms (bromine and iodine) on the pyridine ring introduces unique electronic properties, making this compound highly reactive in certain chemical environments. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate is in the field of drug discovery. Its structure allows for the incorporation of various substituents, enabling researchers to explore its pharmacokinetic properties and bioavailability. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Chemical Communications have demonstrated its role in the development of inhibitors for key enzymes involved in cancer pathways. The compound's ability to modulate enzyme activity through its halogenated groups has positioned it as a valuable tool in medicinal chemistry.

In addition to its medicinal applications, Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate has also found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its potential as a component in organic field-effect transistors (OFETs), where its ability to facilitate charge transport is crucial. Recent advancements in this area have been documented in publications such as Nature Materials and Advanced Materials, underscoring its importance in cutting-edge technological applications.

The structural versatility of Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate also extends to its use as a precursor for other complex molecules. By leveraging its functional groups, chemists can perform a wide range of reactions, including cross-coupling reactions and nucleophilic substitutions. These transformations enable the creation of derivatives with enhanced biological activity or improved physical properties, further expanding the compound's utility across diverse scientific domains.

In terms of safety and handling, Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate must be treated with care due to its reactive nature. Proper storage conditions and handling protocols are essential to ensure both laboratory safety and product integrity. Researchers are advised to consult relevant safety data sheets (SDS) and adhere to standard laboratory practices when working with this compound.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1806911-84-1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow even further.